4-{2-[(Piperidin-4-yl)oxy]pyrimidin-5-yl}benzonitrile

• CAS No.: 832735-43-0
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol
• IUPAC Name: 4-(2-piperidin-4-yloxypyrimidin-5-yl)benzonitrile
• InChI: InChI=1S/C16H16N4O/c17-9-12-1-3-13(4-2-12)14-10-19-16(20-11-14)21-15-5-7-18-8-6-15/h1-4,10-11,15,18H,5-8H2
• InChI Key: DKEQWUAAQKXZFR-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OC2=NC=C(C=N2)C3=CC=C(C=C3)C#N

Description

4-{2-[(Piperidin-4-yl)oxy]pyrimidin-5-yl}benzonitrile is a useful research compound. Its molecular formula is C16H16N4O and its molecular weight is 280.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trifluoroacetic acid (1.5 ml) was added to a methylene chloride solution (2.0 ml) of 2-(1-t-butoxycarbonylpiperidin-4-yloxy)-5-(4-cyanophenyl)pyrimidine (122 mg, 0.32 mmol) at room temperature, and stirred for 2.5 hours at the temperature. The reaction solution was concentrated under reduced pressure, and the residue was extracted with chloroform. The organic layer was washed with aqueous saturated sodium bicarbonate solution and saturated saline solution in that order, dried with anhydrous sodium sulfate, and concentrated under reduced pressure to obtain the entitled compound (90 mg, 100%).